Cas no 5780-61-0 (4,4-dichlorobut-3-en-2-one)
4,4-dichlorobut-3-en-2-one is a versatile organic compound with a unique structure. It exhibits high stability and excellent reactivity, making it ideal for various synthetic applications. Its distinct 1,3-dicarbonyl system enables effective transformations in organic synthesis. The compound's chlorinated groups enhance its solubility and reactivity, offering a broad range of synthetic opportunities.
4,4-dichlorobut-3-en-2-one structure
Product Name:4,4-dichlorobut-3-en-2-one
CAS No:5780-61-0
MF:C4H4Cl2O
MW:138.979959487915
CID:344088
PubChem ID:12224727
Update Time:2025-10-15
4,4-dichlorobut-3-en-2-one Chemical and Physical Properties
Names and Identifiers
-
- 3-Buten-2-one, 4,4-dichloro-
- 4,4-dichlorobut-3-en-2-one
- SCHEMBL9499331
- EN300-154103
- DTXSID30481247
- 5780-61-0
-
- Inchi： 1S/C4H4Cl2O/c1-3(7)2-4(5)6/h2H,1H3
- InChI Key： NXDUHPYJFYSBCT-UHFFFAOYSA-N
- SMILES： Cl/C(=C/C(C)=O)/Cl
Computed Properties
- Exact Mass: 137.96402
- Monoisotopic Mass: 137.9639201g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 102
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
4,4-dichlorobut-3-en-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-154103-0.05g |
4,4-dichlorobut-3-en-2-one |
5780-61-0 | 95% | 0.05g |
$162.0 | 2023-07-10 | |
| Enamine | EN300-154103-0.1g |
4,4-dichlorobut-3-en-2-one |
5780-61-0 | 95% | 0.1g |
$241.0 | 2023-07-10 | |
| Enamine | EN300-154103-0.25g |
4,4-dichlorobut-3-en-2-one |
5780-61-0 | 95% | 0.25g |
$347.0 | 2023-07-10 | |
| Enamine | EN300-154103-0.5g |
4,4-dichlorobut-3-en-2-one |
5780-61-0 | 95% | 0.5g |
$546.0 | 2023-07-10 | |
| Enamine | EN300-154103-1.0g |
4,4-dichlorobut-3-en-2-one |
5780-61-0 | 95% | 1.0g |
$699.0 | 2023-07-10 | |
| Enamine | EN300-154103-2.5g |
4,4-dichlorobut-3-en-2-one |
5780-61-0 | 95% | 2.5g |
$1370.0 | 2023-07-10 | |
| Enamine | EN300-154103-5.0g |
4,4-dichlorobut-3-en-2-one |
5780-61-0 | 95% | 5.0g |
$2028.0 | 2023-07-10 | |
| Enamine | EN300-154103-10.0g |
4,4-dichlorobut-3-en-2-one |
5780-61-0 | 95% | 10.0g |
$3007.0 | 2023-07-10 | |
| Aaron | AR01GJP6-50mg |
3-Buten-2-one, 4,4-dichloro- |
5780-61-0 | 95% | 50mg |
$248.00 | 2023-12-15 | |
| Aaron | AR01GJP6-100mg |
3-Buten-2-one, 4,4-dichloro- |
5780-61-0 | 95% | 100mg |
$357.00 | 2023-12-15 |
4,4-dichlorobut-3-en-2-one Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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